Cas no 85939-49-7 (Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ2n21,n23]manganese)

• Product Name: Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ2n21,n23]manganese
• CAS No: 85939-49-7
• MF: C₅₆H₅₂ClMnN₄
• MW: 871.429942131042
• CID: 1842882
• PubChem ID: 166593508
• Update Time: 2025-09-26

Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ2n21,n23]manganese Chemical and Physical Properties

Names and Identifiers

• Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ2N21,N23]manganese
• 40477_ALDRICH
• Basionics(R) AC 75
• (5,10,15,20-tetramesitylporphyrin)MnCl
• 1-Methylimidazole hydrochloride
• 5,10,15,20-tetrakis(2',4',6'-trimethylphenyl)-porphine manganese(III) chloride
• CTK8F3401
• 40477_FLUKA
• SureCN321578
• BASIONIC AC 75
• 1-Methylimidazolium chloride
• NMI hydrochloride
• [Mn(III)(TMP)Cl]
• 5,10,15,20-tetra(2',4',6'-trimethylphenyl)-phenylporphyrinatomanganese(III) chloride
• (TMP)MnIII(Cl)
• 85939-49-7
• Manganese(III) meso-tetra(2,4,6-trimethylphenyl)porphine
• Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ2n21,n23]manganese

• Inchi： 1S/C56H52N4.ClH.Mn/c1-29-21-33(5)49(34(6)22-29)53-41-13-15-43(57-41)54(50-35(7)23-30(2)24-36(50)8)45-17-19-47(59-45)56(52-39(11)27-32(4)28-40(52)12)48-20-18-46(60-48)55(44-16-14-42(53)58-44)51-37(9)25-31(3)26-38(51)10;;/h13-28H,1-12H3;1H;/q-2;;+3/p-1/b53-41+,53-42+,54-43+,54-45+,55-44+,55-46+,56-47+,56-48+;;
• InChI Key： DJRQGDJTRUAUPG-WSJWEZPUSA-M
• SMILES： [Mn+3].[Cl-].[N-]1C2C=CC1=C(C1C=CC(=C(C3=CC=C(C(=C4C=CC(C=2C2C(C)=CC(C)=CC=2C)=N4)C2C(C)=CC(C)=CC=2C)[N-]3)C2C(C)=CC(C)=CC=2C)N=1)C1C(C)=CC(C)=CC=1C |c:5,21,t:10,16|

Computed Properties

• Exact Mass: 870.326093g/mol
• Monoisotopic Mass: 870.326093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 62
• Rotatable Bond Count: 4
• Complexity: 1120
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Additional information on Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ2n21,n23]manganese

Chloro[5,10,15,20-Tetramesitylporphyrinato(2-)-κ₂N²¹,N²³]Manganese: A Comprehensive Overview

The compound with CAS No. 85939-49-7, known as Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ₂N²¹,N²³]manganese, is a highly specialized coordination complex that has garnered significant attention in the fields of coordination chemistry and materials science. This compound is a manganese-based porphyrin derivative with a tetramesityl substituent pattern, which imparts unique electronic and structural properties. The tetramesitylporphyrin framework serves as a robust ligand system, while the manganese center introduces intriguing magnetic and redox characteristics.

Porphyrins are macrocyclic compounds with a tetrapyrrole structure, widely studied for their ability to coordinate metal ions and participate in various chemical and biological processes. In the case of Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ₂N²¹,N²³]manganese, the porphyrin ligand is functionalized with four mesityl groups at the 5, 10, 15, and 20 positions. These substituents not only enhance the stability of the complex but also modulate its electronic properties by introducing electron-donating groups into the aromatic system. The mesityl groups are particularly effective in tuning the absorption spectra of the porphyrin framework, making this compound a promising candidate for applications in light-harvesting systems and photocatalysis.

The manganese center in this complex is coordinated by the nitrogen atoms at positions N²¹ and N²³ of the porphyrin ring, adopting a κ₂N coordination mode. This coordination geometry is characteristic of high-spin manganese complexes and contributes to the compound's magnetic properties. Recent studies have demonstrated that such manganese-porphyrin complexes exhibit interesting spin states and exchange interactions, making them valuable for research in spintronics and molecular magnetism.

The synthesis of Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ₂N²¹,N²³]manganese typically involves a two-step process: first, the preparation of the tetramesitylporphyrin ligand through Friedel-Crafts alkylation or other substitution reactions; second, the metalation of the ligand with manganese chloride or other suitable manganese precursors under controlled conditions. The choice of solvent and reaction conditions plays a critical role in ensuring high yields and purity of the final product.

In terms of spectroscopic properties, this compound exhibits strong absorption bands in the visible region due to its extended π-conjugation system. The presence of mesityl substituents further red-shifts these absorption bands compared to unsubstituted porphyrins, which is advantageous for applications requiring light absorption in the near-infrared region. Recent advances in computational chemistry have enabled detailed modeling of these electronic transitions, providing deeper insights into the relationship between structure and optical properties.

The magnetic properties of Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ₂N²¹,N²³]manganese have been extensively studied using techniques such as electron paramagnetic resonance (EPR) and magnetic susceptibility measurements. These studies reveal that the complex exhibits high-spin behavior with an S = 5/₂ ground state configuration. Such magnetic characteristics make this compound a potential candidate for use in single-molecule magnets (SMMs) and related devices.

In addition to its intrinsic chemical properties, this compound has found applications in various fields. For instance, its photochemical stability and ability to act as an electron acceptor make it suitable for use in dye-sensitized solar cells (DSSCs). Recent research has explored its role as a photosensitizer in photodynamic therapy (PDT), where its ability to generate reactive oxygen species under light irradiation could be harnessed for therapeutic purposes.

The development of novel synthetic methods for Chloro[5,10,15,20-tetramesitylporphyrinato(2-)-κ_₂N²¹,N²³]manganese continues to be an active area of research. Researchers are investigating alternative ligands and metal centers to further enhance its electronic and magnetic properties while maintaining its structural integrity. Additionally, efforts are being made to explore its potential in emerging technologies such as quantum computing and molecular electronics.

In conclusion,Chloro[5-, 10-, 15-, ₂₀-tetramethyl porphine]manganese chloride stands out as a versatile coordination complex with rich chemical properties and diverse applications across multiple disciplines. As research progresses further into its fundamental properties and practical uses,making it an essential material for advancing modern chemistry and materials science.